Cas no 1421525-79-2 (1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one)

• Product Name: 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one
• CAS No: 1421525-79-2
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5972250
• PubChem ID: 71793819
• Update Time: 2025-07-17

1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one
• 1-[4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-2-phenoxypropan-1-one
• VU0540917-1
• 1-{4-[5-(FURAN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDIN-1-YL}-2-PHENOXYPROPAN-1-ONE
• 1421525-79-2
• AKOS024544271
• F6246-4938
• 1-(4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-phenoxypropan-1-one

• Inchi： 1S/C20H21N3O4/c1-14(26-17-5-3-2-4-6-17)20(24)23-10-7-15(8-11-23)18-21-22-19(27-18)16-9-12-25-13-16/h2-6,9,12-15H,7-8,10-11H2,1H3
• InChI Key： MYIASYOELBUSKJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C3C=COC=3)O2)CC1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one

Comprehensive Analysis of 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one (CAS No. 1421525-79-2): Structure, Applications, and Research Insights

The compound 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one (CAS No. 1421525-79-2) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a piperidine core, 1,3,4-oxadiazole ring, and furan moiety makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one has surged due to their role in addressing drug-resistant infections and chronic inflammatory diseases. The oxadiazole fragment, in particular, is known for its metabolic stability and bioisosteric properties, often replacing carboxyl or amide groups in lead optimization. This compound’s phenoxypropanone segment further enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of CAS No. 1421525-79-2 involves multi-step reactions, including cyclocondensation and N-alkylation, which are frequently searched in academic databases. Its furan-3-yl substituent introduces π-electron density, influencing binding affinity in enzymatic assays—a detail highly relevant to computational chemistry enthusiasts optimizing molecular docking protocols. Notably, this compound’s logP and polar surface area values align with Lipinski’s Rule of Five, making it a promising candidate for oral bioavailability studies.

The agrochemical sector also explores derivatives of 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one for plant growth regulation and pest control, capitalizing on the oxadiazole ring’s herbicidal activity. Patent literature highlights its utility in sustainable agriculture, a trending topic amid global food security concerns. Meanwhile, material scientists investigate its fluorescence properties for OLED applications, responding to the booming demand for energy-efficient displays.

Analytical characterization of this compound typically employs LC-MS, NMR, and X-ray crystallography—techniques widely discussed in open-access journals. Its thermal stability (assessed via TGA) and solubility profile are frequently queried in formulation-related forums, reflecting industry needs for drug delivery systems. Furthermore, the CAS No. 1421525-79-2 is cataloged in major chemical databases like PubChem and Reaxys, often cross-referenced with structure-activity relationship (SAR) studies.

As the scientific community prioritizes green chemistry, synthetic routes for 1-{4-5-(furan-3-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-2-phenoxypropan-1-one increasingly incorporate catalytic methods and biodegradable solvents. This aligns with Google Scholar’s top-searched terms like "eco-friendly synthesis" and "catalyst design." The compound’s chirality (due to the propan-1-one moiety) also sparks interest in asymmetric synthesis techniques, a niche with growing academic and industrial investment.

In conclusion, CAS No. 1421525-79-2 exemplifies the convergence of medicinal chemistry, materials science, and agrochemical innovation. Its structural complexity and multifunctional groups position it as a valuable tool for interdisciplinary research, addressing pressing challenges from antimicrobial resistance to renewable energy technologies. Ongoing studies will likely uncover further applications, solidifying its role in next-generation scientific breakthroughs.